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Compound of Interest

Compound Name: N-nitroso-meropenem

Cat. No.: B15811780

Get Quote

FOR IMMEDIATE RELEASE

Researchers, scientists, and drug development professionals handling N-nitroso-meropenem
must adhere to stringent safety and disposal protocols due to the compound's potential

mutagenic properties. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to ensure the well-being of laboratory

personnel and environmental protection.

N-nitroso-meropenem is a derivative of the antibiotic meropenem and belongs to the class of

N-nitroso compounds, many of which are known to be potent carcinogens. Therefore, handling

this substance requires a comprehensive safety strategy that encompasses all stages, from

preparation and use to decontamination and disposal.

Personal Protective Equipment (PPE) and Exposure
Limits
The U.S. Food and Drug Administration (FDA) has set an Acceptable Intake (AI) limit for N-
nitroso-meropenem at 1500 ng/day[1][2]. Adherence to this limit is critical to minimize health
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risks. The following table summarizes the recommended personal protective equipment and

exposure limits for handling N-nitroso-meropenem.

Parameter Recommendation Source(s)

Acceptable Intake (AI) Limit 1500 ng/day [1]

Primary Engineering Control Certified Chemical Fume Hood

Hand Protection

Double gloving is

recommended. Options

include: - Outer Glove: Butyl

rubber gloves are

recommended for handling

nitro-compounds. - Inner

Glove: Nitrile rubber (0.11mm)

gloves.

[3]

Eye Protection
Safety glasses with side

shields or goggles.
[4]

Body Protection

Fully fastened lab coat or a

disposable jumpsuit. Protective

clothing should not be worn

outside the designated work

area.

[4][5]

Respiratory Protection

A NIOSH/MSHA-approved

respirator or a self-contained

breathing apparatus should be

used if there is a risk of

generating dust or aerosols.

[4]

Note on Glove Selection: While specific breakthrough times for N-nitroso-meropenem are not

readily available, it is crucial to select gloves that are resistant to chemical permeation.

Breakthrough times for gloves can be influenced by factors such as material thickness,

chemical concentration, temperature, and the potential for abrasion or puncture[6]. Always

inspect gloves for any signs of degradation before and during use.
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Operational Plan for Handling N-nitroso-meropenem
A systematic approach is essential for the safe handling of N-nitroso-meropenem in a

laboratory setting. The following workflow outlines the key steps from preparation to post-

handling procedures.
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Preparation

Handling

Cleanup & Decontamination

Disposal

Don appropriate PPE

Prepare certified chemical fume hood

Weigh N-nitroso-meropenem

Dissolve in appropriate solvent

Transfer to fume hood

Perform experimental procedure

Decontaminate surfaces and equipment

Post-experiment

Segregate contaminated waste

Chemical Degradation (if applicable)

Collect in labeled, sealed containers

Dispose through licensed hazardous waste company

Click to download full resolution via product page

Figure 1. Workflow for the safe handling and disposal of N-nitroso-meropenem.
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Detailed Experimental Protocols: Disposal and
Decontamination
All materials contaminated with N-nitroso-meropenem must be treated as hazardous

waste[3]. The primary and preferred method of disposal is high-temperature incineration by a

licensed hazardous waste disposal company[2]. For laboratory-scale decontamination of

surfaces and equipment, or for the treatment of small amounts of waste before disposal,

chemical degradation can be employed.

Below are detailed protocols for two chemical degradation methods that have been shown to

be effective for N-nitroso compounds.

It is imperative to validate these procedures for N-nitroso-meropenem in a controlled

laboratory setting before routine use.

Method 1: Degradation using Aluminum-Nickel Alloy
This procedure utilizes an aluminum-nickel alloy powder in a basic solution to chemically

reduce the N-nitroso group.

Materials:

N-nitroso-meropenem contaminated waste

Aluminum-nickel (Al:Ni) alloy powder

1 M Potassium Hydroxide (KOH) solution

Stirring apparatus

Certified chemical fume hood

Procedure:

Work in a certified chemical fume hood.

Place the N-nitroso-meropenem waste into a suitable reaction vessel equipped with a

stirrer.
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Add the Al:Ni alloy powder to the waste.

While continuously stirring the mixture, slowly add the 1 M KOH solution. The basicity of the

solution should be gradually increased[7].

Continue stirring the reaction mixture. The completeness of the degradation can be

monitored using appropriate analytical techniques, such as chromatography, to confirm the

absence of the parent N-nitroso compound[7].

Once the reaction is complete, the resulting mixture should be neutralized.

After confirming the absence of hazardous byproducts and ensuring compliance with

institutional guidelines, the neutralized aqueous waste can be disposed of.

Method 2: Degradation using Hydrobromic Acid in
Acetic Acid
This method employs a solution of hydrobromic acid in glacial acetic acid to cleave the N-

nitroso group.

Materials:

N-nitroso-meropenem contaminated waste

Hydrobromic acid (HBr) in glacial acetic acid (a common commercially available solution is

33% HBr in acetic acid)

Inert gas source (e.g., nitrogen)

Stirring apparatus

Certified chemical fume hood

Procedure:

Perform all steps in a certified chemical fume hood.

Place the N-nitroso-meropenem waste into a reaction vessel with a stirrer.
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Carefully add the hydrobromic acid in glacial acetic acid solution to the waste.

To prevent the potential reformation of the N-nitrosamide, gently bubble nitrogen gas through

the reaction mixture[8].

Allow the reaction to proceed with continuous stirring. The reaction time may vary depending

on the concentration of the N-nitroso compound.

Monitor the degradation process using a suitable analytical method to ensure complete

destruction of the N-nitroso-meropenem.

Upon completion, neutralize the reaction mixture carefully with a suitable base.

Dispose of the neutralized solution in accordance with local and institutional regulations for

hazardous waste.

Spill and Emergency Procedures
In the event of a spill, immediately evacuate and secure the area. Only personnel trained in

hazardous material cleanup and equipped with the appropriate PPE should address the spill.

Use absorbent paper to contain liquid spills, being cautious of potential reactions with certain

absorbent materials[3]. All contaminated materials from the cleanup must be placed in a

sealed, labeled hazardous waste container. Following a spill or any accidental exposure, a

thorough decontamination of the affected area is required. Any incident involving potential or

actual exposure to N-nitroso-meropenem must be reported and documented according to

institutional protocols[9].

By adhering to these rigorous safety and disposal procedures, laboratories can significantly

mitigate the risks associated with handling N-nitroso-meropenem, ensuring a safe working

environment for all personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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